Cas no 1129-37-9 (4-nitrobenzaldehyde oxime)

• Product Name: 4-nitrobenzaldehyde oxime
• CAS No: 1129-37-9
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD00007377
• CID: 40873
• PubChem ID: 57652435
• Update Time: 2025-06-30

4-nitrobenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzaldehyde oxime
• 4-Nitrobenzaldoxime
• Benzaldehyde, 4-nitro-,oxime
• 4-nitro-benzaldehydoxime
• p-nitrobenzaldehydeoxime
• p-nitro-benzaldehydoxime
• P-NITROBENZALDOXIME
• p-nitrophenyl aldoxime
• p-Nitrobenzaldehyde oxime
• AB01328957-02
• (E/Z)-4-Nitrobenzaldoxime
• AI3-61281
• 1129-37-9
• EINECS 214-445-5
• A802704
• 4-nitrobenzaldehydeoxime
• WTLPAVBACRIHHC-VMPITWQZSA-N
• 4-Nitrobenzaldoxim
• (E)-4-Nitrobenzaldehyde oxime
• (NE)-N-[(4-nitrophenyl)methylidene]hydroxylamine
• CS-0207291
• 3717-19-9
• CHEMBL2420345
• 4-Nitrobenzaldehyde oxime, >=97.0% (N)
• Benzaldehyde, p-nitro-, oxime
• SCHEMBL189629
• MFCD00007377
• AKOS000304449
• NSC-68355
• Z49568323
• NSC 68355
• FS-3925
• NCGC00337620-01
• (Z)-N-[(4-NITROPHENYL)METHYLIDENE]HYDROXYLAMINE
• (E)-4-Nitrobenzaldoxime
• Benzaldehyde, 4-nitro-, oxime
• SDD4LR8AM2
• (E)-N-hydroxy-1-(4-nitrophenyl)methanimine
• STL303734

• MDL： MFCD00007377
• Inchi： 1S/C7H6N2O3/c10-8-5-6-1-3-7(4-2-6)9(11)12/h1-5,10H/b8-5+
• InChI Key： WTLPAVBACRIHHC-VMPITWQZSA-N
• SMILES： [O-][N+](C1C=CC(/C=N/O)=CC=1)=O
• BRN： 973581

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.037842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 75.7

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.4334 (rough estimate)
• Melting Point: 126-130 °C (lit.)
  128-131 °C
• Boiling Point: 294.32°C (rough estimate)
• Flash Point: 137.8 °C
• Refractive Index: 1.5880 (estimate)
• PSA: 78.41000
• LogP: 1.92610
• Solubility: Insoluble

4-nitrobenzaldehyde oxime Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22-S26-S36/37/39-S45
• RTECS：CU7450000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：Ⅲ
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20; R25; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-nitrobenzaldehyde oxime

Introduction to 4-nitrobenzaldehyde oxime (CAS No. 1129-37-9)

4-nitrobenzaldehyde oxime, with the chemical formula C₇H₅NO₃, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its CAS number, 1129-37-9, uniquely identifies it within the global chemical registry, underscoring its importance in various scientific applications. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The structure of 4-nitrobenzaldehyde oxime consists of a benzene ring substituted with a nitro group at the fourth position and an oxime functional group attached to the aldehyde moiety. This unique arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry. The nitro group introduces electron-withdrawing effects, influencing reactivity, while the oxime group enhances solubility and reactivity in certain transformations.

Recent advancements in medicinal chemistry have highlighted the potential of 4-nitrobenzaldehyde oxime as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in generating novel heterocyclic compounds, which are known for their pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory activities.

In the context of drug discovery, 4-nitrobenzaldehyde oxime has been employed to develop inhibitors targeting specific enzymatic pathways. The oxime functionality, in particular, has been recognized for its ability to form stable complexes with metal ions, which can be leveraged in designing metalloproteinase inhibitors. These inhibitors are crucial in treating various diseases, including cancer and inflammatory disorders.

One notable application of 4-nitrobenzaldehyde oxime is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The nitro group's electronic properties facilitate control over stereoselectivity, making this compound a valuable tool for producing enantiomerically pure compounds. Such compounds are essential in pharmaceuticals where stereochemistry significantly affects biological activity.

The role of 4-nitrobenzaldehyde oxime in material science is also emerging as a promising area of research. Its ability to participate in coordination chemistry has led to the development of novel materials with applications in catalysis and sensing. For example, metal-organic frameworks (MOFs) incorporating this compound have shown enhanced stability and selectivity in gas storage and separation processes.

Environmental scientists have also begun to investigate the behavior of 4-nitrobenzaldehyde oxime in ecosystems. Studies indicate that its degradation products can influence aquatic environments, prompting research into sustainable synthetic routes that minimize environmental impact. This aligns with global efforts to develop greener chemistry practices.

The synthesis of 4-nitrobenzaldehyde oxime typically involves nitration followed by condensation with hydroxylamine derivatives. Advances in synthetic methodologies have improved yields and purity, making large-scale production more feasible. Techniques such as flow chemistry have been adapted to enhance reaction efficiency and scalability.

In conclusion, 4-nitrobenzaldehyde oxime (CAS No. 1129-37-9) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable in modern research. As scientific understanding evolves, new applications for this compound are likely to emerge, further solidifying its importance in the chemical community.